Cas no 17061-86-8 (Benzene,1-methoxy-4-(2-propyn-1-yloxy)-)

Benzene,1-methoxy-4-(2-propyn-1-yloxy)- is an aromatic ether compound featuring a methoxy group and a propargyl ether substituent on the benzene ring. This structure imparts reactivity suitable for applications in organic synthesis, particularly in click chemistry and polymer crosslinking due to the presence of the terminal alkyne group. The methoxy group enhances solubility in organic solvents, facilitating its use in homogeneous reaction systems. Its stability under mild conditions and selective reactivity make it a valuable intermediate for constructing complex molecular architectures. The compound is typically handled under inert conditions to preserve its functional integrity.
Benzene,1-methoxy-4-(2-propyn-1-yloxy)- structure
17061-86-8 structure
Product Name:Benzene,1-methoxy-4-(2-propyn-1-yloxy)-
CAS No:17061-86-8
MF:C10H10O2
MW:162.185203075409
MDL:MFCD14631208
CID:228936
PubChem ID:257950
Update Time:2025-05-28

Benzene,1-methoxy-4-(2-propyn-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-methoxy-4-(2-propyn-1-yloxy)-
    • 1-methoxy-4-prop-2-ynoxybenzene
    • 1-methoxy-4-(2-propynyloxy)benzene
    • 1-methoxy-4-(prop-2-yn-1-yloxy)benzene
    • 1-methoxy-4-(prop-2-ynyloxy)benzene
    • 1-methoxy-4-prop-2-ynyloxy benzene
    • AC1L5XW7
    • AC1Q2883
    • AR-1C4237
    • CTK4D3641
    • NCIOpen2_001223
    • NSC86577
    • para-methoxyphenylpropargyl ether
    • propargyl 4-methoxyphenyl ether
    • YRHCGFRCOATEFD-UHFFFAOYSA-
    • NSC-86577
    • DTXSID90292957
    • AB91872
    • 1-Methoxy-4-(2-propyn-1-yloxy)benzene
    • SCHEMBL5981846
    • AKOS008950791
    • CS-0328551
    • 17061-86-8
    • InChI=1/C10H10O2/c1-3-8-12-10-6-4-9(11-2)5-7-10/h1,4-7H,8H2,2H3
    • C77964
    • 1-METHOXY-4-(2-PROPYN-1-YLOXY)-BENZENE
    • MFCD14631208
    • DB-132847
    • MDL: MFCD14631208
    • Inchi: 1S/C10H10O2/c1-3-8-12-10-6-4-9(11-2)5-7-10/h1,4-7H,8H2,2H3
    • InChI Key: YRHCGFRCOATEFD-UHFFFAOYSA-N
    • SMILES: O(CC#C)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 162.0681
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

Benzene,1-methoxy-4-(2-propyn-1-yloxy)- Pricemore >>

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